Cas no 15128-52-6 (1,2,3,9-Tetrahydro-4H-carbazol-4-one)

• Product Name: 1,2,3,9-Tetrahydro-4H-carbazol-4-one
• CAS No: 15128-52-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD00173749
• CID: 50031
• PubChem ID: 87561234
• Update Time: 2025-04-18

1,2,3,9-Tetrahydro-4H-carbazol-4-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydrocarbazol-4-one
• 4-Oxo-1,2,3,4-tetrahydrocarbazole
• 1,2,3,9-Tetrahydro-4(H)-Carbazol-4-One
• 1,2,3,4-Tetrahydro-4-oxocarbazole
• 1,2,3,4-TETRAHYDRO-4-OXO-CARBAZOLE
• 1,2,3,9-Tetrahydro-4
• 2,3-Dihydro-1H-carbazol-4(9H)-one
• 1,2,3,4-TETRAHYDRO-9-METHYLCARBAZOL-4-ONE
• 1,2,3,9-Tetrahydro-4H-carbazol-4-one
• 1.2.3 .9-TETRAHYDRO-4H-CARBAZOLE-4-ONE
• RARECHEM AK MA K053
• Ondansetron Impurity I
• Ondansetron HCl IMpurity-I
• 1,2-Dihydro-4(3H)-carbazolone
• 2,3-Dihydrocarbazol-4(1H)-one
• 1,2,3,4-Terahydro-4-Oxocarbazole
• 1,2,3,4-Tetrahydro-4-oxocarbazol
• 1,2-Dihydro-9H-carbazol-4(3H)-one
• 1,2,3,9-TETRAHYDRO-4H-CARBAZOLE-4-ONE
• 1,2,3,9-tetrahydrocarbazol-4-one
• 2,3,4,9-tetrahydro-1H-carbazol-4-one
• 4H-Carbazol-4-one, 1,2,3,9-tetrahydro-
• 1,2,3,9-tetrahydro-carbazol-4-one
• 1,2,3,9-Tetrahydro-4H-2-carbozol-4-one
• 4-OXO-1,2,3,4 TETRAHYDRO CARBAZOLE
• PubChem9542
• PubChem233
• 4H-Carbazol-4-one,1,2,3,4a,9,9a-hexahydro-
• J-013503
• DTXSID801290622
• SCHEMBL2220752
• 1,2-dihydrocarbazol-4(3h)-one
• DSXKDTZEIWTHRO-UHFFFAOYSA-N
• MFCD00173749
• 1,2,3,9-Tetrahydro-carbazole-4-one
• Z362779914
• Ethylp-toluate
• AC-6233
• GF-0126
• 1,2,3,9-tetrahydrocarbazole-4-one
• FT-0602568
• 15128-52-6
• SY021332
• A809153
• AKOS005135868
• BCP15343
• T2559
• 2,3-dihydro-1H-carbazol-4(9H)-on
• J-008799
• AH 2996; Ondansetron related
• EN300-36254
• FT-0602409
• 1,2,3,4-tetrahydro-9H-carbazole-4-one
• CS-W016949
• DB-045330
• DB-018713
• STK062659

• MDL： MFCD00173749
• Inchi： 1S/C12H11NO/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-10/h1-2,4-5,13H,3,6-7H2
• InChI Key： DSXKDTZEIWTHRO-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.275
• Melting Point: 223.0 to 229.0 deg-C
• Boiling Point: 386.3℃ at 760 mmHg
• Flash Point: 194.5±26.7 °C
• Refractive Index: 1.689
• PSA: 32.86000
• LogP: 2.68690

1,2,3,9-Tetrahydro-4H-carbazol-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles